Cas no 2172014-61-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-2-carboxylic acid
• CAS No: 2172014-61-6
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6317968
• PubChem ID: 165584820
• Update Time: 2025-06-08

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-2-carboxylic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]thiomorpholine-2-carboxylic acid
• 2172014-61-6
• EN300-1534169

• Inchi： 1S/C25H28N2O5S/c1-25(2,13-22(28)27-11-12-33-21(14-27)23(29)30)26-24(31)32-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： RHSUIFJHTQFGIP-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 121Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-2-carboxylic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-2-carboxylic acid (CAS No. 2172014-61-6)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-2-carboxylic acid (CAS No. 2172014-61-6) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiomorpholine moiety, makes it invaluable for designing peptide-based therapeutics. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern drug discovery.

Recent advancements in bioconjugation and targeted drug delivery have spurred interest in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-2-carboxylic acid. Its Fmoc-protected amino acid derivative is particularly sought after for creating stable peptide linkages, addressing challenges like proteolytic degradation—a common hurdle in developing oral peptide drugs. This aligns with the growing demand for next-generation biologics, a trending topic in pharmaceutical forums and AI-driven research queries.

The thiomorpholine ring in this compound enhances its conformational rigidity, a property critical for improving binding affinity in peptide-receptor interactions. This feature is frequently explored in studies related to GPCR-targeted therapies and enzyme inhibitors, areas dominating recent scientific literature. Additionally, the compound’s compatibility with green chemistry principles—such as reduced solvent usage in SPPS—resonates with sustainability-focused research, another hot topic in 2024.

From a technical standpoint, CAS No. 2172014-61-6 is often referenced in patents involving peptide macrocycles and stapled peptides, innovative modalities for tackling undruggable targets. Its carboxylic acid terminus allows facile coupling with amines, enabling modular design of complex architectures. Such versatility explains its prominence in search engine queries like “Fmoc-thiomorpholine building blocks” or “custom peptide modifications.”

Quality control of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-2-carboxylic acid is paramount, with HPLC and mass spectrometry being standard analytical methods. Purity thresholds (>98%) are rigorously maintained to ensure reproducibility in high-throughput screening assays, a recurring theme in AI-curated research questions about assay interference and false positives.

In summary, this compound bridges multiple cutting-edge domains: from precision medicine to sustainable synthesis. Its dual functionality—as both a protecting group carrier and a structural modulator—positions it as a critical tool for answering today’s most pressing biomedical challenges.